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Introduction to Diglyme-d14 in Electrochemistry

Diglyme (diethylene glycol dimethyl ether) is a versatile ether-based solvent highly valued in
electrochemistry for its excellent solvating properties and ability to facilitate unique reaction pathways. [1]
Its deuterated form, Diglyme-d14 (CeD1403), is a stable isotopologue where all 14 hydrogen atoms are
replaced with deuterium. [2] This labeling makes it an powerful tool for advanced analytical techniques,

particularly in the study of battery systems and solvation structures, where understanding ion-solvent

interactions at the molecular level is critical.

Key Physicochemical Properties

The properties of Diglyme-d14 are central to its performance as a solvent in electrochemical applications.

The table below summarizes its key characteristics:

Property

Value for Diglyme-d14

Value for Standard Diglyme (for reference)

CAS Number

Molecular Formula

Molecular Weight

Boiling Point

38086-00-9 [2]

CeD140s3 [2]

148.26 g/mol [2]

162 °C [2]

111-96-6 [3] [1]

CeH140s3 [3]

134.17-134.18 g/mol [3] [1]

159.8 °C [3]
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Property Value for Diglyme-d14 Value for Standard Diglyme (for reference)
Melting Point -68 °C [2] -64 °C [3]

Density 1.035 g/cm? [2] ~0.9 g/cm3 [3]

Purity >97% atom D [2] N/A

Appearance Colorless Qily Matter [2] N/A

The higher molecular weight and density of Diglyme-d14 compared to its non-deuterated counterpart are
due to the isotope effect, which can subtly influence reaction kinetics and thermodynamic equilibria in

electrochemical systems.

Primary Electrochemical Applications and Protocols

Application 1: Investigating Solvation Structures in Metal-lon Batteries

Background: The performance of rechargeable batteries based on magnesium (Mg), sodium (Na), or lithium
(Li) is heavily dependent on the solvation structure of the metal ions in the electrolyte. Diglyme-based
electrolytes are known to enable reversible metal deposition and intercalation. [4] [5] [6] Diglyme-d14 is
used in conjunction with spectroscopic techniques like NMR to elucidate these solvation structures without

interference from proton signals.

Protocol: NMR Analysis of Mg?* Solvation Shell in Diglyme-based Electrolytes

¢ 1. Electrolyte Preparation: In an argon-filled glovebox, synthesize or obtain the desired magnesium
salt, such as magnesium-fluorinated alkoxyaluminate Mg[AI(HFIP)a]z. [4] Prepare a solution of this
salt in Diglyme-d14 at a typical concentration of 0.1 M to 0.5 M. Ensure all materials are anhydrous
and handling is done under inert atmosphere to prevent moisture contamination. [4]

¢ 2. NMR Sample Loading: Transfer approximately 0.5 mL of the prepared electrolyte into a standard
NMR tube. Seal the tube with a parafilm or a cap to maintain an inert atmosphere if necessary.

¢ 3. Data Acquisition: Place the sample in an NMR spectrometer. Acquire *H-NMR and 2H-NMR
spectra. The *H-NMR spectrum will show no signals, confirming the effective deuteration of the
solvent. The 2H-NMR spectrum can provide information on the quadrupolar interaction, which is
influenced by the ion-solvent coordination.
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e 4, Data Interpretation: Compare the results with a control sample of pure Diglyme-d14. Shifts or
changes in the line shape of the 2H-NMR signals in the electrolyte sample indicate coordination
between the diglyme molecules and the Mg2* ions. This confirms the formation of a stable solvation
shell, which is crucial for facile ion transport and stable electrochemical cycling. [4]

The following diagram illustrates the experimental workflow for this protocol:
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Application 2: Enabling Graphite Intercalation in Sodium-lon Batteries

Background: Standard carbonate-based electrolytes do not support the reversible intercalation of sodium
ions into graphite, a common anode material. However, diglyme-based electrolytes promote the co-
intercalation of Na* ions together with diglyme solvent molecules, forming stable ternary Graphite
Intercalation Compounds (t-GICs), which makes graphite a viable anode for Na-ion batteries. [5] [6]

Diglyme-d14 can be used as an additive or the main solvent to study this co-intercalation mechanism.

Protocol: Electrochemical Formation and Analysis of Ternary GICs
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¢ 1. Electrolyte and Cell Assembly:

o Electrolyte Formulation: Prepare a 1.0 M solution of sodium hexafluorophosphate (NaPFs) in
a mixture of Diglyme-d14 and standard diglyme (or another cyclic ether like THF). Research
shows that even trace amounts of diglyme can act as a "promoter" for the co-intercalation of
other solvents. [6]

o Electrode Fabrication: Use a graphite-based composite as the working electrode.

o Cell Assembly: Assemble a coin cell or Swagelok-type cell in an argon-filled glovebox, using
the prepared electrolyte, the graphite working electrode, and sodium metal as both the counter
and reference electrode.

¢ 2. Electrochemical Cycling and Analysis:

o Cycling: Perform galvanostatic (constant current) charge-discharge cycling of the cell within a
voltage range of 0.0 V to 1.1 V vs. Na*/Na. [5] The voltage profiles will show distinct plateaus
corresponding to the staging phenomena during co-intercalation.

o Operando/Ex-Situ Analysis: To confirm the formation of the intercalation compound, use
Operando X-ray Diffraction (XRD) during cycling. [6] The diffraction patterns will show shifts in
the graphite (002) peak, indicating the expansion of the graphene layers due to solvent co-
intercalation. Ex-situ solid-state NMR (ss-NMR) on cycled electrodes can also be employed,
where the use of Diglyme-d14 simplifies the spectrum by removing *H signals, allowing for
clearer identification of the intercalated species.

Safety and Handling Information

Diglyme and its deuterated form require careful handling due to their hazardous profile.

¢ Hazard Statements: Classified as a Dangerous Good for transport. Standard diglyme carries the
signal word "Danger" with hazard statements H226 (Flammable liquid and vapour) and H360 (May
damage fertility or the unborn child). [3] [1]

o Toxicological Data: Animal studies have shown reproductive toxicity, including effects on
spermatogenesis and fetal development, via oral and inhalation routes. [3]

¢ Personal Protective Equipment (PPE): When handling, use appropriate PPE including gloves,
eyeshields, and faceshields. Conduct all work in a well-ventilated fume hood. [3]

e Stability: Stable but combustible. It is incompatible with strong oxidizing agents and may form
explosive peroxides upon prolonged storage. [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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